Cas no 117120-98-6 (Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate)
117120-98-6 structure
Product Name:Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate
CAS No:117120-98-6
MF:C9H12N2O4
MW:212.202582359314
CID:1092099
PubChem ID:14416594
Update Time:2025-04-20
Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate
- dimethyl 1,2-dimethylimidazole-4,5-dicarboxylate
- 4,5-dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate
- Dimethyl1,2-dimethyl-1H-imidazole-4,5-dicarboxylate
- SCHEMBL14736333
- 1,2-Dimethyl-1H-imidazole-4,5-dicarboxylic acid dimethyl ester
- JCVUBYXUDUCWFG-UHFFFAOYSA-N
- 117120-98-6
- 1,2-dimethyl-1H-Imidazole-4,5-dicarboxylic acid 4,5-dimethyl ester
-
- Inchi: 1S/C9H12N2O4/c1-5-10-6(8(12)14-3)7(11(5)2)9(13)15-4/h1-4H3
- InChI Key: JCVUBYXUDUCWFG-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C(=O)OC)N=C(C)N1C)=O
Computed Properties
- Exact Mass: 212.07970687g/mol
- Monoisotopic Mass: 212.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 70.4Ų
Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM187365-1g |
dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate |
117120-98-6 | 95% | 1g |
$464 | 2021-08-05 | |
| Chemenu | CM187365-1g |
dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate |
117120-98-6 | 95% | 1g |
$393 | 2023-01-19 | |
| Alichem | A069003386-1g |
Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate |
117120-98-6 | 95% | 1g |
$417.04 | 2023-09-04 |
Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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